Cas no 1105710-35-7 (6-(1H-Pyrazol-4-yl)isoquinoline)

• Product Name: 6-(1H-Pyrazol-4-yl)isoquinoline
• CAS No: 1105710-35-7
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 2192999
• Update Time: 2023-08-07

6-(1H-Pyrazol-4-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(1H-pyrazol-4-yl)isoquinoline
• UISAKNJPCXJPAC-UHFFFAOYSA-N
• Isoquinoline, 6-(1H-pyrazol-4-yl)-
• 6-(1H-Pyrazol-4-yl)isoquinoline

• Inchi： 1S/C12H9N3/c1-2-11-6-13-4-3-10(11)5-9(1)12-7-14-15-8-12/h1-8H,(H,14,15)
• InChI Key： UISAKNJPCXJPAC-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1C=CC2C=NC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 41.6